Cas no 34849-50-8 (Acetic acid, (2-acetyl-4-bromophenoxy)-, ethyl ester)
Acetic acid, (2-acetyl-4-bromophenoxy)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Acetic acid, (2-acetyl-4-bromophenoxy)-, ethyl ester
- (2-acetyl-4-bromophenoxy)acetic acid ethyl ester
- ethyl 2-(2-acetyl-4-bromophenoxy)acetate
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- MDL: MFCD17964567
- Inchi: 1S/C12H13BrO4/c1-3-16-12(15)7-17-11-5-4-9(13)6-10(11)8(2)14/h4-6H,3,7H2,1-2H3
- InChI Key: NGJROWIAIGCUGO-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C(C)=O)C=1)OCC(=O)OCC
Computed Properties
- Exact Mass: 299.99969
Experimental Properties
- PSA: 52.6
Acetic acid, (2-acetyl-4-bromophenoxy)-, ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019147016-25g |
Ethyl 2-(2-acetyl-4-bromophenoxy)acetate |
34849-50-8 | 97% | 25g |
$848.72 | 2023-09-02 | |
| Apollo Scientific | OR111593-1g |
Ethyl (2-acetyl-4-bromophenoxy)acetate |
34849-50-8 | 1g |
£102.00 | 2025-02-19 | ||
| Apollo Scientific | OR111593-5g |
Ethyl (2-acetyl-4-bromophenoxy)acetate |
34849-50-8 | 5g |
£408.00 | 2025-02-19 | ||
| abcr | AB462502-1g |
Ethyl 2-(2-acetyl-4-bromophenoxy)acetate; . |
34849-50-8 | 1g |
€221.20 | 2025-02-14 | ||
| abcr | AB462502-5g |
Ethyl 2-(2-acetyl-4-bromophenoxy)acetate; . |
34849-50-8 | 5g |
€764.70 | 2025-02-14 | ||
| Ambeed | A318940-1g |
Ethyl 2-(2-acetyl-4-bromophenoxy)acetate |
34849-50-8 | 97% | 1g |
$91.0 | 2024-04-19 | |
| Ambeed | A318940-5g |
Ethyl 2-(2-acetyl-4-bromophenoxy)acetate |
34849-50-8 | 97% | 5g |
$272.0 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1586905-1g |
Ethyl 2-(2-acetyl-4-bromophenoxy)acetate |
34849-50-8 | 98% | 1g |
¥819.00 | 2024-05-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1586905-5g |
Ethyl 2-(2-acetyl-4-bromophenoxy)acetate |
34849-50-8 | 98% | 5g |
¥2429.00 | 2024-05-17 | |
| Crysdot LLC | CD12080604-5g |
Ethyl 2-(2-acetyl-4-bromophenoxy)acetate |
34849-50-8 | 97% | 5g |
$360 | 2024-07-24 |
Acetic acid, (2-acetyl-4-bromophenoxy)-, ethyl ester Related Literature
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
Additional information on Acetic acid, (2-acetyl-4-bromophenoxy)-, ethyl ester
Acetic acid, (2-acetyl-4-bromophenoxy)-, ethyl ester (CAS No. 34849-50-8): An Overview
Acetic acid, (2-acetyl-4-bromophenoxy)-, ethyl ester (CAS No. 34849-50-8) is a specialized compound with a unique structure and a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its complex molecular framework, which includes an acetyl group, a bromophenyl moiety, and an ethyl ester functional group. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable intermediate in various synthetic processes.
The molecular formula of Acetic acid, (2-acetyl-4-bromophenoxy)-, ethyl ester is C13H13BrO3, and its molecular weight is approximately 291.14 g/mol. The compound is a colorless to pale yellow liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These physical properties make it suitable for use in various chemical reactions and formulations.
In the realm of synthetic chemistry, Acetic acid, (2-acetyl-4-bromophenoxy)-, ethyl ester serves as a versatile building block for the synthesis of more complex molecules. Its reactivity can be harnessed to introduce specific functional groups or to modify existing structures. For instance, the bromophenyl moiety can be used as a leaving group in substitution reactions, while the acetyl group can participate in nucleophilic acyl substitution reactions. These properties make it an important intermediate in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.
Recent research has highlighted the potential applications of Acetic acid, (2-acetyl-4-bromophenoxy)-, ethyl ester in the development of novel therapeutic agents. Studies have shown that compounds derived from this ester exhibit promising biological activities, including anti-inflammatory and anti-cancer properties. For example, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound demonstrated significant inhibition of cancer cell proliferation in vitro. This finding underscores the potential of Acetic acid, (2-acetyl-4-bromophenoxy)-, ethyl ester as a lead compound for drug discovery.
In addition to its therapeutic potential, Acetic acid, (2-acetyl-4-bromophenoxy)-, ethyl ester has been explored for its use in materials science. Researchers have investigated its role in the synthesis of functional polymers and coatings. The presence of the bromophenyl group can enhance the thermal stability and mechanical properties of these materials. A study published in Polymer Chemistry demonstrated that polymers incorporating this ester exhibited improved thermal stability and enhanced mechanical strength compared to their counterparts without this moiety.
The safety profile of Acetic acid, (2-acetyl-4-bromophenoxy)-, ethyl ester is an important consideration for its industrial and laboratory use. While it is not classified as a hazardous material under current regulations, proper handling and storage practices are essential to ensure safety. Users should consult material safety data sheets (MSDS) for detailed information on handling and disposal procedures.
In conclusion, Acetic acid, (2-acetyl-4-bromophenoxy)-, ethyl ester (CAS No. 34849-50-8) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it a valuable intermediate in synthetic chemistry and a promising candidate for drug discovery and materials science research. As ongoing research continues to uncover new applications and properties of this compound, its importance in the scientific community is likely to grow.
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